3-((2-chloro-4-methylphenyl)amino)-1-methylpyrazin-2(1H)-one

• IUPAC Name: 3-(2-chloro-4-methylanilino)-1-methylpyrazin-2-one
• InChI: InChI=1S/C12H12ClN3O/c1-8-3-4-10(9(13)7-8)15-11-12(17)16(2)6-5-14-11/h3-7H,1-2H3,(H,14,15)
• InChI Key: KUEFFODHFORZOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC=CN(C2=O)C)Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

3-((2-chloro-4-methylphenyl)amino)-1-methylpyrazin-2(1H)-one, also known as CMMP, is a pyrazinone derivative that has been extensively studied for its potential use in scientific research. This molecule has shown promising results in various studies, particularly in the field of cancer research.

Scientific Research Applications

• Synthetic Applications and Chemical Reactions :

  • Eid and Lewis (1983) reported the use of similar compounds in the synthesis of amines, disulfides, and 2,4-dihydropyrazolo[3,4-d]-1,2,3-triazoles, highlighting their utility in chemical reactions (Eid & Lewis, 1983).
  • Kobe, Robins, and O'Brien (1974) utilized 3-aminopyrazole, a compound structurally related to the one , for the preparation of pyrazolo-[1,5-a]-1,3,5-triazines. They explored nucleophilic displacement reactions, which are significant in the synthesis of various heterocyclic compounds (Kobe, Robins, & O'Brien, 1974).
  • Shermolovich and Emets (2000) discussed the synthesis of spirocyclic compounds based on 3-methyl(amino)-1-phenylpyrazol-5-ones, demonstrating the versatility of these compounds in creating complex chemical structures (Shermolovich & Emets, 2000).

• Pharmacological and Biological Studies :

  • Unverferth et al. (1998) synthesized a series of new 3-aminopyrroles, which are structurally similar to the compound . These compounds were tested for anticonvulsant activity, showing significant results with minimal neurotoxicity (Unverferth et al., 1998).
  • Behbehani et al. (2011) used 2-arylhdrazononitriles for the preparation of new heterocyclic substances, which demonstrated promising antimicrobial activities against various bacteria and yeast (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).
  • Romagnoli et al. (2012) studied 2-amino-3-(4-chlorobenzoyl)-4-[(4-arylpiperazin-1-yl)methyl]-5-substituted-thiophenes, which are related to the compound , for their activity at the A1 adenosine receptor (Romagnoli et al., 2012).

• Corrosion Inhibition and Material Science :

  • Yadav et al. (2016) explored the use of pyranopyrazole derivatives, including compounds structurally similar to the one , as corrosion inhibitors for mild steel in acidic solutions. This study highlights the potential application in material science (Yadav, Gope, Kumari, & Yadav, 2016).